1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole

• IUPAC Name: 1-methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole
• InChI: InChI=1S/C13H14N2O2/c1-15-12(6-7-14-15)11-4-2-3-5-13(11)17-9-10-8-16-10/h2-7,10H,8-9H2,1H3
• InChI Key: GZDDANGKRXMDLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=CC=C2OCC3CO3
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

“1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole” is a chemical compound. It is related to the class of compounds known as pyrazoles, which are characterized by a 5-membered ring structure with three carbon atoms and two adjacent nitrogen atoms. This compound is also related to oxiranes, which are characterized by a three-membered cyclic ether ring.

Scientific Research Applications

Computational and Pharmacological Evaluation

• Heterocyclic Pyrazole Derivatives : Research focused on the computational and pharmacological potential of novel derivatives, including investigations into toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory potential. These compounds exhibited moderate to potent effects in various assays, indicating their potential in drug discovery and therapeutic applications (Faheem, 2018).

Antimicrobial Activity

• Novel Oxadiazoles with Pyrazole Moiety : A series of compounds were synthesized and evaluated for their antibacterial activity against different bacterial strains, showing significant activity, which suggests their potential in developing new antimicrobial agents (Rai et al., 2009).

Anticancer Activity

• Pyrazole Oxime Ester Derivatives : These compounds were evaluated for their antibacterial potential and showed potent activity against various bacteria. Moreover, moderate inhibition against DNA gyrase was observed, highlighting their potential as leads for developing new therapeutic agents (Liu et al., 2008).

Corrosion Inhibition

• Pyrazole Derivatives as Corrosion Inhibitors : Investigated for their efficacy in preventing corrosion of mild steel in hydrochloric acid solution, these compounds demonstrated significant inhibition efficiency, indicating their utility in industrial applications (Yadav et al., 2015).

Antioxidant Properties

• Arylazopyrazoles and Arylhydrazonopyrazolones : Synthesized and evaluated for their antioxidant activities, some compounds within this series displayed promising antioxidant properties, suggesting their potential in oxidative stress-related therapeutic applications (Manojkumar et al., 2009).

Antiproliferative Agents

• Novel 1-Aryl-3,5-bis(het)aryl Pyrazole Derivatives : These derivatives were assessed for their cell viability activity in various cancer cell lines, with one compound showing significant cytotoxic effect against breast cancer and leukemic cells. This study underscores the potential of these compounds as small molecule inhibitors for cancer therapy (Ananda et al., 2017).

Future Directions

The future directions for research on “1-Methyl-5-[2-(oxiran-2-ylmethoxy)phenyl]pyrazole” and related compounds could include further investigation into their synthesis methods, molecular structures, chemical reactions, mechanisms of action, physical and chemical properties, and safety and hazards. Additionally, given the wide range of biological activities exhibited by pyrazole derivatives, further exploration of the potential medicinal applications of these compounds could be a promising area of research.